Cas no 660846-97-9 (Ac-Arg-Gly-Lys(Ac)-AMC)

Ac-Arg-Gly-Lys(Ac)-AMC is a fluorogenic peptide substrate designed for the selective detection and quantification of protease activity, particularly trypsin-like enzymes. The acetylated N-terminus (Ac-Arg) and C-terminal 7-amino-4-methylcoumarin (AMC) group enable sensitive fluorescence-based assays upon enzymatic cleavage. The acetylated lysine side chain [Lys(Ac)] enhances stability and specificity by reducing nonspecific interactions. This substrate is widely used in biochemical research for kinetic studies, inhibitor screening, and enzyme characterization due to its high purity, consistent performance, and low background signal. Its optimized structure ensures reliable results in both in vitro and high-throughput applications.
Ac-Arg-Gly-Lys(Ac)-AMC structure
Ac-Arg-Gly-Lys(Ac)-AMC structure
Product Name:Ac-Arg-Gly-Lys(Ac)-AMC
CAS No:660846-97-9
MF:C28H40N8O7
MW:600.666605949402
MDL:MFCD08458544
CID:963226
PubChem ID:90475073
Update Time:2025-06-29

Ac-Arg-Gly-Lys(Ac)-AMC Chemical and Physical Properties

Names and Identifiers

    • ac-arg-gly-lys(ac)-amc
    • Ac-RGK(Ac)-AMC
    • C28H40N8O7
    • 1593AH
    • (2S)-6-acetamido-2-[[2-[[(2S)-2-acetamido-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-N-(4-methyl-2-oxochromen-7-yl)hexanamide
    • Ac-KGLGK(Ac)-AMC
    • N-Acetyl-Arg-Gly-Lys(acetyl)-7-amido-4-methylcoumarin trifluoroacetate salt
    • BDBM19150
    • G13476
    • HY-P2462
    • CS-0134449
    • Ac-Arg-Gly-Lys(Ac)-MCA
    • DA-60709
    • 660846-97-9
    • AKOS040755413
    • Ac-Arg-Gly-Lys(Ac)-AMC
    • MDL: MFCD08458544
    • Inchi: 1S/C28H40N8O7/c1-16-13-25(40)43-23-14-19(9-10-20(16)23)35-27(42)22(7-4-5-11-31-17(2)37)36-24(39)15-33-26(41)21(34-18(3)38)8-6-12-32-28(29)30/h9-10,13-14,21-22H,4-8,11-12,15H2,1-3H3,(H,31,37)(H,33,41)(H,34,38)(H,35,42)(H,36,39)(H4,29,30,32)/t21-,22-/m0/s1
    • InChI Key: HABKINWCDDLXSZ-VXKWHMMOSA-N
    • SMILES: O=C([C@H](CCCCNC(C)=O)NC(CNC([C@H](CCC/N=C(\N)/N)NC(C)=O)=O)=O)NC1=CC=C2C(C)=CC(=O)OC2=C1

Computed Properties

  • Exact Mass: 600.30199564g/mol
  • Monoisotopic Mass: 600.30199564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 16
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 236
  • XLogP3: -1.3

Ac-Arg-Gly-Lys(Ac)-AMC Pricemore >>

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Additional information on Ac-Arg-Gly-Lys(Ac)-AMC

Professional Introduction to Compound with CAS No. 660846-97-9 and Product Name: Ac-Arg-Gly-Lys(Ac)-AMC

The compound with CAS No. 660846-97-9 and the product name Ac-Arg-Gly-Lys(Ac)-AMC represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, a synthetic peptide derivative, has garnered considerable attention due to its unique structural properties and potential applications in various biological processes. The sequence Ac-Arg-Gly-Lys(Ac), where Ac denotes acetylation at the N-terminal and C-terminal amine groups, is particularly noteworthy for its role in modulating biological activities.

Peptides such as Ac-Arg-Gly-Lys(Ac)-AMC are widely utilized in academic research and industrial applications due to their ability to mimic natural bioactive molecules. The specific sequence of amino acids in this compound contributes to its stability and bioavailability, making it an excellent candidate for further investigation. Recent studies have highlighted the importance of such peptides in drug design, particularly in the development of targeted therapies for various diseases.

The incorporation of AMC (7-amino-4-methylcoumarin) into the peptide chain enhances its fluorescent properties, allowing for real-time monitoring of biological processes at the molecular level. This feature is particularly valuable in cellular and molecular biology research, where understanding dynamic interactions within living systems is crucial. The use of Ac-Arg-Gly-Lys(Ac)-AMC as a fluorescent probe has enabled researchers to visualize peptide transport, receptor binding, and intracellular signaling pathways with high precision.

One of the most compelling aspects of this compound is its potential application in the field of regenerative medicine. Studies have demonstrated that certain peptide sequences can promote tissue repair and regeneration by stimulating cell proliferation and differentiation. The specific arrangement of amino acids in Ac-Arg-Gly-Lys(Ac) may facilitate its interaction with growth factors and cytokines, thereby enhancing therapeutic outcomes. This has opened up new avenues for treating injuries, degenerative diseases, and even certain types of cancer.

Moreover, the structural design of Ac-Arg-Gly-Lys(Ac)-AMC aligns well with current trends in drug development, which emphasize the use of small molecule inhibitors and modulators. The acetylation at both termini not only improves solubility but also enhances binding affinity to target proteins. This makes the compound an attractive scaffold for designing novel pharmacological agents that can selectively interact with disease-causing pathways.

In recent years, there has been a surge in interest regarding peptide-based therapeutics due to their high specificity and low immunogenicity compared to traditional small molecule drugs. The compound Ac-Arg-Gly-Lys(Ac)-AMC exemplifies this trend by combining the benefits of peptide chemistry with advanced imaging techniques. Researchers are exploring its potential as a diagnostic tool for early detection of diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthetic process behind Ac-Arg-Gly-Lys(Ac)-AMC also underscores its significance in modern chemical biology. The use of advanced solid-phase peptide synthesis (SPPS) techniques ensures high purity and yield, making it feasible for large-scale production. This scalability is essential for both research applications and eventual clinical translation. The compound's stability under various conditions further adds to its practicality as a tool in biochemical assays.

From a computational chemistry perspective, the molecular dynamics simulations of Ac-Arg-Gly-Lys(Ac)-AMC have provided valuable insights into its behavior within biological systems. These simulations help predict how the peptide interacts with other molecules, including enzymes and receptors, thereby guiding the optimization of its pharmacological properties. Such computational approaches are becoming increasingly integral to drug discovery pipelines, offering a cost-effective way to screen potential candidates before experimental validation.

The role of fluorescent markers like AMC in studying peptide function cannot be overstated. They provide a non-invasive means of tracking peptides in real-time, which is invaluable for understanding complex biological processes. For instance, researchers have used derivatives like Ac-Arg-Gly-Lys(Ac)-AMC to investigate how certain peptides cross the blood-brain barrier or interact with neural receptors. These findings have implications not only for basic science but also for developing treatments targeting neurological disorders.

As our understanding of molecular biology evolves, so does the demand for sophisticated tools like Ac-Arg-Gly-Lys(Ac)-AMC. The ability to manipulate peptides at the atomic level allows scientists to dissect intricate biological mechanisms with unprecedented detail. This has led to breakthroughs in areas such as immunology, where peptide-based vaccines are being designed using similar principles.

In conclusion,Ac-Arg-Gly-Lys(Ac)-AMC represents a cutting-edge compound that bridges the gap between academic research and practical applications in medicine. Its unique structural features make it a versatile tool for studying biological processes at multiple levels—from molecular interactions to cellular functions—and its fluorescent properties enhance our ability to visualize these processes dynamically. As research continues to uncover new therapeutic possibilities,CAS No 660846-97-9 will undoubtedly play a pivotal role in shaping the future of biochemical science.

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